N'-[[4-(dimethylamino)phenyl](phenyl)methylene]-3-nitrobenzohydrazide

• IUPAC Name: N-[(E)-[[4-(dimethylamino)phenyl]-phenylmethylidene]amino]-3-nitrobenzamide
• InChI: InChI=1S/C22H20N4O3/c1-25(2)19-13-11-17(12-14-19)21(16-7-4-3-5-8-16)23-24-22(27)18-9-6-10-20(15-18)26(28)29/h3-15H,1-2H3,(H,24,27)/b23-21+
• InChI Key: ZUVAELNPIHTFQI-XTQSDGFTSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=NNC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C(=N/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])/C3=CC=CC=C3
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions, highlighting methodologies that could be adapted for N'-[4-(Dimethylamino)phenylmethylene]-3-nitrobenzohydrazide. For instance, the synthesis and characterization of (E)-N’-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide demonstrate detailed steps that involve the use of FT-IR, NMR, ESI-MS, and single-crystal X-ray diffraction (XRD) (Karrouchi et al., 2020).

Molecular Structure Analysis

The molecular structure is crucial in determining the compound's chemical behavior. Studies like the one on the crystal structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide provide insights into the arrangement of atoms within the molecule, which is determined using X-ray crystallography, showcasing how molecular docking and bioassay studies contribute to understanding the compound's interactions and potential as a cyclooxygenase-2 inhibitor (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving similar compounds highlight the reactivity and potential transformations of N'-[4-(Dimethylamino)phenylmethylene]-3-nitrobenzohydrazide. For example, the study on the reactions between 3'-methyl-6-nitrospiro[2H-1-benzopyran-2,2'-benzothiazoline] and 1,1-bis[4-(dimethylamino)phenyl]ethylene showcases the impact of methyl groups on reactivity, which can inform on the chemical behavior of the compound (Zwanenburg & Maas, 2010).

Physical Properties Analysis

Understanding the physical properties, such as solubility, melting point, and crystalline structure, is vital for practical applications. Research on compounds with structural similarities provides insights into these aspects. For example, the analysis of solvated N'-[4-(dimethylamino)benzylidene]-3-methylbenzohydrazide elucidates how solvation affects the crystal structure and stability, relevant for handling and application purposes (Ma, 2013).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under various conditions, and potential for further chemical modifications, are crucial. Studies like the synthesis, characterization, and antibacterial activities of N'-[4-(Dimethylamino)benzylidene]-2-hydroxy-3-methylbenzohydrazide monohydrate provide valuable data on reactivity, highlighting the antibacterial properties of similar compounds, which could imply broader chemical utility (Yin, 2014).